Cas no 888409-35-6 (ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate)
ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate
- ethyl 2-(3-(trifluoromethyl)benzamido)benzo[d]thiazole-6-carboxylate
- 6-Benzothiazolecarboxylic acid, 2-[[3-(trifluoromethyl)benzoyl]amino]-, ethyl ester
- AKOS024604949
- ethyl 2-[[3-(trifluoromethyl)benzoyl]amino]-1,3-benzothiazole-6-carboxylate
- ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate
- F1300-0135
- 888409-35-6
-
- Inchi: 1S/C18H13F3N2O3S/c1-2-26-16(25)11-6-7-13-14(9-11)27-17(22-13)23-15(24)10-4-3-5-12(8-10)18(19,20)21/h3-9H,2H2,1H3,(H,22,23,24)
- InChI Key: NAXVSFYNTVOQJD-UHFFFAOYSA-N
- SMILES: S1C2=CC(C(OCC)=O)=CC=C2N=C1NC(=O)C1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 394.05989794g/mol
- Monoisotopic Mass: 394.05989794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- Density: 1.444±0.06 g/cm3(Predicted)
- pka: 8.15±0.70(Predicted)
ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1300-0135-2μmol |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-5μmol |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-10μmol |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-20μmol |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-1mg |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-2mg |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-3mg |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-4mg |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-5mg |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1300-0135-10mg |
ethyl 2-[3-(trifluoromethyl)benzamido]-1,3-benzothiazole-6-carboxylate |
888409-35-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate
Introduction to Ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate (CAS No. 888409-35-6)
Ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate, identified by its CAS number 888409-35-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.
The molecular structure of ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate is characterized by the presence of several key functional groups, including a benzamido moiety and a trifluoromethyl group. These features contribute to its unique chemical properties and potential applications in drug design. The benzamido group is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds, while the trifluoromethyl group often improves metabolic stability and binding affinity to biological targets.
In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate heterocyclic scaffolds. Among these, benzothiazole derivatives have emerged as a particularly promising class of compounds due to their diverse biological activities. The presence of both benzamido and trifluoromethyl groups in ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate suggests that it may possess significant pharmacological potential.
One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. Researchers have been exploring its efficacy in various disease models, including cancer, inflammation, and infectious diseases. Preliminary studies have indicated that ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate exhibits inhibitory activity against certain enzymes and receptors that are implicated in these conditions. For instance, its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been observed in vitro.
The trifluoromethyl group in the molecule plays a crucial role in enhancing its pharmacokinetic properties. This group is known to increase the lipophilicity and metabolic stability of drug candidates, thereby prolonging their half-life in the body. Additionally, it can improve binding interactions with biological targets by increasing the electron density at certain positions on the molecule. These properties make ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate an attractive candidate for further optimization into a lead compound.
In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its unique structure allows researchers to investigate various aspects of molecular recognition and drug-receptor interactions. By using computational methods such as molecular docking and simulations, scientists can gain insights into how this molecule interacts with biological targets at the atomic level. These studies not only contribute to our understanding of drug design principles but also provide valuable data for the development of new therapeutic strategies.
The synthesis of ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have developed multi-step synthetic routes that involve key transformations such as condensation reactions, cyclization processes, and functional group modifications. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.
The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes effectively. This property is essential for many drugs, as it ensures that they can reach their target sites within the body. The combination of solubility-enhancing groups like the benzamido moiety and lipophilic groups such as the trifluoromethyl group makes ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate an excellent candidate for oral administration.
Ongoing research is focused on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning its molecular structure, scientists aim to enhance its potency, selectivity, and safety profile. This process involves careful consideration of various factors such as binding affinity, metabolic stability, and toxicity. Computational modeling plays a crucial role in this endeavor by allowing researchers to predict how different structural changes will affect the compound's behavior.
The potential applications of ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate extend beyond traditional pharmaceuticals. It has shown promise in areas such as agrochemicals and material science due to its unique chemical properties. For example, derivatives of this compound may be used as intermediates in the synthesis of novel pesticides or as components in advanced materials with specific functionalities.
In conclusion, Ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate (CAS No. 888409-35-6) is a versatile organic compound with significant potential in pharmaceutical research and development. Its complex structure and unique functional groups make it an attractive candidate for further study and optimization into new therapeutic agents. As research continues to uncover more about its biological activities and pharmacological properties, this compound is poised to play an important role in addressing various health challenges.
888409-35-6 (ethyl 2-3-(trifluoromethyl)benzamido-1,3-benzothiazole-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)